Cas no 2228474-51-7 (methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate)

Methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate is a chiral β-hydroxy ester compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a 2,5-dimethylphenyl group and a hydroxyl group adjacent to the ester functionality, making it a versatile building block for asymmetric synthesis. The compound's stereocenter allows for selective modifications, useful in constructing complex molecules. Its ester group provides reactivity for further transformations, such as hydrolysis or reduction. The aromatic dimethyl substitution may enhance stability and influence electronic properties. This compound is typically handled under standard laboratory conditions, with attention to moisture sensitivity due to the hydroxy and ester functionalities. Its purity and structural specificity make it valuable for research in fine chemical development.

methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate structure

2228474-51-7 structure

Product Name:methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate

CAS No:2228474-51-7

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:5962151

PubChem ID:165881144

Update Time:2025-11-01

methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate
- 2228474-51-7
- EN300-1794171
- Inchi： 1S/C12H16O3/c1-8-4-5-9(2)10(6-8)11(13)7-12(14)15-3/h4-6,11,13H,7H2,1-3H3
- InChI Key： POAZCLUTKJECFX-UHFFFAOYSA-N
- SMILES： OC(CC(=O)OC)C1C=C(C)C=CC=1C

Computed Properties

Exact Mass: 208.109944368g/mol
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.5Å²

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Enamine	EN300-1794171-1g	methyl 3-(2,5-dimethylphenyl)-3-hydroxypropanoate	2228474-51-7	1g	$1029.0	2023-09-19
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